GRC-17536

• Appearance: Solid powder
• synonyms: GRC-17536; GRC 17536; GRC17536.; Unknown

Description

GRC-17536 is an orally available, potent and selective inhibitor of Transient Receptor Potential Ankyrin 1 (TRPA1) with IC50 value less than 10 nM. This compound shows more than 1000 fold selectivity over other TRPs, a large panel of GPCRs, enzymes and other ion channels. This compound has proven highly efficacious in treating inflammatory and neuropathic pain in animal models compared to other commercial drugs.

Scientific Research Applications

Interdisciplinarity in Research

GRC-17536's applications in interdisciplinary research are discussed in a 2015 study by Brown, Deletic, and Wong. They emphasize the significance of collaboration across various scientific disciplines, which could be relevant to the diverse applications of this compound in scientific research. The study highlights the need for better definitions and intelligence on what kind of research is being supported, especially in interdisciplinary contexts (Brown, Deletic, & Wong, 2015).

Microgravity Experiments

Research by Hill and Saavedra in 2001 explores the capabilities and operations of the Fluids Integrated Rack (FIR) for microgravity experiments, which could potentially include this compound. This research focuses on the initial International Space Station facilities and capabilities for fluids physics experiments, providing insight into how this compound might be used in similar settings (Hill & Saavedra, 2001).

High-Temperature Aerospace Materials

Dever, Nathal, and DiCarlo's 2013 study on high-temperature aerospace materials at NASA Glenn Research Center (GRC) could be relevant to this compound's applications in aerospace. This research advances material and coating technologies for various aerospace applications, providing a perspective on how this compound could be utilized in similar research (Dever, Nathal, & DiCarlo, 2013).

Advancing Scientific Frontiers

A 2006 paper by Leshner discusses the Gordon Research Conferences (GRCs) and their role in advancing high-risk-high-payoff research projects. This could include research involving this compound, particularly in groundbreaking scientific endeavors (Leshner, 2006).

Cryogenic Propellants

Meyer et al.'s 2013 research on mastering cryogenic propellants at NASA GRC might provide insights into the applications of this compound in space exploration. This study focuses on the use of cryogenic propellants in liquid propellant rocket engines, which could be an area where this compound is applied (Meyer et al., 2013).

Dynamic Energy Conversion for Space Nuclear Power

A 2013 study by Mason on dynamic energy conversion at NASA GRC, focusing on thermodynamic power cycles like Stirling and Brayton, could also be pertinent to this compound's application in energy conversion for space missions (Mason, 2013).

Governance, Risk, and Compliance (GRC)

Racz, Weippl, and Seufert's 2010 research provides a frame of reference for GRC research, which could indirectly relate to this compound in terms of governance and compliance in scientific research applications (Racz, Weippl, & Seufert, 2010).

Electrochemical and Energy Storage Technology

Reid et al.'s 2013 study on the history of electrochemical and energy storage technology development at NASA GRC might offer insights into the potential use of this compound in these areas. This research covers various energy storage devices and primary power systems, relevant to this compound's possible applications (Reid et al., 2013).

Aerospace Propulsion and Power Materials

Misra and Greenbauer-Seng's 2013 paper on aerospace propulsion and power materials and structures research at NASA GRC could shed light on the use of this compound in advanced materials and structures for aerospace propulsion and power systems (Misra & Greenbauer-Seng, 2013).